Cas no 1501781-69-6 (1-(furan-2-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(furan-2-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 1501781-69-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5797479
• PubChem ID: 83702209
• Update Time: 2024-01-12

1-(furan-2-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1859171
• 1501781-69-6

• Inchi： 1S/C11H12O4/c12-8-3-5-11(6-4-8,10(13)14)9-2-1-7-15-9/h1-2,7H,3-6H2,(H,13,14)
• InChI Key： LFIWYRVEDBXYHY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds